N-(2,6-dimethylphenyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide
• InChI: InChI=1S/C25H27N3O3/c1-17-9-8-10-18(2)23(17)26-25(31)24(30)20-15-28(21-12-5-4-11-19(20)21)16-22(29)27-13-6-3-7-14-27/h4-5,8-12,15H,3,6-7,13-14,16H2,1-2H3,(H,26,31)
• InChI Key: XPMJKNBOWPTOSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCCCC4
• Molecular Formula: C25H27N3O3
• Molecular Weight: 417.5 g/mol

Description

N-(2,6-dimethylphenyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide is a useful research compound. Its molecular formula is C25H27N3O3 and its molecular weight is 417.509. The purity is usually 95%.
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Scientific Research Applications

Biological Effects of Acetamide Derivatives

Acetamide derivatives, including compounds similar to N-(2,6-dimethylphenyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide, have been studied for their biological effects. A comprehensive review by Kennedy (2001) in Critical Reviews in Toxicology updates the toxicological profile of acetamide and its derivatives, reflecting their commercial importance and the significant addition to our knowledge of their biological consequences in humans over the years. This work provides insights into the varied biological responses and potential usage of acetamide derivatives in various applications, including their environmental toxicology (Kennedy, 2001).

Piperazine Derivatives in Therapeutics

Piperazine derivatives, characterized by their six-membered nitrogen-containing heterocycle, are crucial in drug design, offering a broad range of therapeutic uses. Rathi et al. (2016) in Expert Opinion on Therapeutic Patents discuss the significance of piperazine in developing drugs with various therapeutic profiles, including antipsychotic, antihistamine, antianginal, and antidepressant properties. This review highlights the flexibility of piperazine derivatives in drug discovery and their potential in designing molecules for various diseases, underlining the importance of structural modifications to enhance their pharmacokinetic and pharmacodynamic properties (Rathi et al., 2016).

Metabolic Pathways and Drug Interactions

Understanding the metabolic pathways and potential drug interactions of complex molecules like this compound is crucial for their therapeutic application. Studies on related compounds, such as the metabolism of aspartame (Ranney & Oppermann, 1979), offer insights into how such compounds are metabolized in the body, including their conversion to CO2 or incorporation into body constituents. This knowledge is vital for predicting the behavior of similar compounds in therapeutic contexts and understanding their potential effects beyond the nervous system (Ranney & Oppermann, 1979).